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Compound of Interest

Methyl 5-methyithiazole-2-
Compound Name:

carboxylate

cat. No.: B1300352

Abstract: This document provides a comprehensive technical overview of Methyl 5-
methylthiazole-2-carboxylate, a heterocyclic compound of interest in various scientific
domains. While direct experimental data for this specific molecule is limited, this guide
synthesizes information based on its structural precursors and isomers to detail its chemical
properties, plausible synthesis routes, potential applications, and safety considerations. The
content is intended for researchers, chemists, and professionals in drug development, offering
a foundational understanding and framework for future investigation into this compound.

Chemical Identity and Properties

Methyl 5-methylthiazole-2-carboxylate belongs to the thiazole class of heterocyclic
compounds, characterized by a five-membered ring containing both sulfur and nitrogen atoms.
Its structure features a methyl group at the 5-position and a methyl ester at the 2-position,
which dictates its chemical reactivity and potential biological activity.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source
methyl 5-methyl-1,3-thiazole-2-

IUPAC Name -
carboxylate

Molecular Formula CeH7NO2S Computed

Molecular Weight 157.19 g/mol [11[2]

Canonical SMILES

COC(=0)C1=NC=C(S1)C

WJIPVCUYKYLWTPC-
InChl Key [2]
UHFFFAOYSA-N
1286744-61-3 (related
CAS Number [3]
structure)
Polar Surface Area 67.4 A2 [2]
Rotatable Bond Count 2 [2]

Table 2: Physicochemical Properties (Predicted and from Related Compounds)

Property Value Notes
White to off-white crystalline Based on related thiazole
Appearance
powder compounds[4]
Precursor acid (5-
Melting Point Not available methylthiazole-2-carboxylic
acid) has a melting point.
N ) Predicted for related
Boiling Point ~298.7 °C at 760 mmHg
structures[5]
. Insoluble in water, soluble in General property for similar
Solubility ]
organic solvents esters
) Predicted for related
Density ~1.4 g/lcm3

structures[5]
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Synthesis and Manufacturing

The primary route for synthesizing Methyl 5-methylthiazole-2-carboxylate is through the
esterification of its corresponding carboxylic acid, 5-methylthiazole-2-carboxylic acid. This is a
standard organic chemistry reaction that can be adapted for various scales.

Experimental Protocol: Fischer Esterification of 5-
Methylthiazole-2-carboxylic acid

Objective: To synthesize Methyl 5-methylthiazole-2-carboxylate via acid-catalyzed
esterification.

Materials:

5-Methylthiazole-2-carboxylic acid (1.0 eq)

Methanol (CHsOH) (as solvent, large excess)

Concentrated Sulfuric Acid (Hz2SOa) (catalytic amount, e.g., 0.1 eq)

Saturated Sodium Bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSOa)

Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

Procedure:

o A solution of 5-methylthiazole-2-carboxylic acid in methanol is prepared in a round-bottom
flask equipped with a reflux condenser.

» A catalytic amount of concentrated sulfuric acid is carefully added to the solution.

e The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours.
Reaction progress can be monitored by Thin Layer Chromatography (TLC).
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» After completion, the mixture is cooled to room temperature, and the excess methanol is
removed under reduced pressure using a rotary evaporator.

e The residue is redissolved in an organic solvent like dichloromethane and washed
sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid
catalyst), and brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated to yield the crude Methyl 5-methylthiazole-2-carboxylate.

» Further purification can be achieved through column chromatography or recrystallization if
necessary.

Synthesis Workflow Diagram

Methanol (CH30H)
H2S04 (cat.)

5-Methylthiazole-2- Reflux et Crude Product e Purified Product Methyl 5-methylthiazole-
> 4>-—>
carboxylic acid Esterification Workup & Purification 2-carboxylate

Click to download full resolution via product page

General workflow for the synthesis of Methyl 5-methylthiazole-2-carboxylate.

Potential Applications and Biological Significance

While specific applications for Methyl 5-methylthiazole-2-carboxylate are not extensively
documented, the thiazole moiety is a privileged scaffold in medicinal chemistry and materials
science. Thiazole-containing compounds exhibit a wide range of biological activities.

o Pharmaceutical Development: The thiazole ring is a key component in numerous approved
drugs. By analogy to its isomers and related compounds, this molecule serves as a valuable
intermediate for synthesizing more complex, biologically active molecules.[4] Related
structures, such as Methyl 2-methylthiazole-5-carboxylate, have been investigated for
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antimicrobial, antifungal, antiviral, and antitumor properties.[1] It is plausible that Methyl 5-
methylthiazole-2-carboxylate could be a building block for developing novel therapeutic
agents.

e Agrochemicals: Thiazole derivatives are used in the formulation of pesticides and herbicides,
contributing to crop protection and improved agricultural yields.[4]

e Flavor and Fragrance Industry: Thiazole compounds are known for their unique aromatic
profiles and are sometimes used in the formulation of flavoring agents and fragrances.[4][6]

e Enzyme Inhibition: The isomer, Methyl 2-methylthiazole-5-carboxylate, has been identified as
an inhibitor of xanthine oxidase, an enzyme involved in purine metabolism.[1] This suggests
that Methyl 5-methylthiazole-2-carboxylate could be explored for similar enzyme-
modulating activities.

Logical Relationship Diagram
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Logical relationship of the core structure to potential applications.

Safety and Handling

Safety information for Methyl 5-methylthiazole-2-carboxylate is not directly available. The
following data is extrapolated from safety data sheets (SDS) of its precursor acid and structural
isomers.[2][7][8]

Table 3: GHS Hazard Information (Inferred)
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Hazard Class Statement

Acute Toxicity, Oral H302: Harmful if swallowed[2]

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[2]
STOT, Single Exposure H335: May cause respiratory irritation[2]

Handling and Storage Recommendations:

» Handling: Use in a well-ventilated area.[3] Avoid breathing dust, fumes, or vapors.[3] Avoid
contact with skin, eyes, and clothing.[9] Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat.[3]

o Storage: Store in a cool, dry, and well-ventilated place.[9] Keep the container tightly closed

and store locked up.[7]
e First Aid:

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[7]

[e]

If on Skin: Wash with plenty of water. If irritation occurs, seek medical attention.[7]

o

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

[¢]

present and easy to do. Continue rinsing.[7]

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[2]

[¢]

Conclusion

Methyl 5-methylthiazole-2-carboxylate is a heterocyclic compound with significant potential
as a synthetic intermediate in various fields, particularly in the development of new
pharmaceuticals and agrochemicals. While direct experimental data remains sparse, its
properties and reactivity can be reasonably inferred from its chemical structure and the
behavior of closely related compounds. The synthesis is achievable through standard
esterification protocols. Future research is necessary to fully characterize its physicochemical
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properties, explore its biological activities, and validate its potential applications. This guide
serves as a foundational resource to stimulate and support such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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